Cas no 2649081-98-9 ((1-isocyanatocyclopropyl)cyclopentane)

• Product Name: (1-isocyanatocyclopropyl)cyclopentane
• CAS No: 2649081-98-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6132397
• PubChem ID: 84763263
• Update Time: 2025-07-23

(1-isocyanatocyclopropyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (1-isocyanatocyclopropyl)cyclopentane
• EN300-2005506
• 2649081-98-9

• Inchi： 1S/C9H13NO/c11-7-10-9(5-6-9)8-3-1-2-4-8/h8H,1-6H2
• InChI Key： KBTXYVNQOFLGIC-UHFFFAOYSA-N
• SMILES： O=C=NC1(CC1)C1CCCC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų

Additional information on (1-isocyanatocyclopropyl)cyclopentane

(1-Isocyanatocyclopropyl)cyclopentane and CAS No. 2649081-98-9: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research

(1-Isocyanatocyclopropyl)cyclopentane, with the CAS No. 2649081-98-9, represents a unique class of cyclic isocyanate derivatives that have garnered significant attention in the field of biomedical research. This compound is characterized by its core cyclopentane ring functionalized with a 1-isocyanatocyclopropyl group, which introduces a combination of cyclic strain and electrophilic reactivity. The synthesis and structural analysis of this molecule have been extensively explored in recent years, with particular focus on its potential applications in drug discovery, prodrug design, and targeted drug delivery systems. Modern advancements in computational chemistry and high-throughput screening have further enhanced our understanding of its molecular behavior and biological interactions.

The 1-isocyanatocyclopropyl group is a key functional moiety in this compound, as it exhibits unique reactivity patterns due to the high strain in the cyclopropyl ring. This strain, combined with the electrophilic nature of the isocyanate group, makes the molecule highly reactive toward nucleophiles such as amines, thiols, and hydroxyl groups. Recent studies have demonstrated that this reactivity can be harnessed for the development of click chemistry approaches, enabling the rapid synthesis of complex molecular architectures. For instance, the 1-isocyanatocyclopropyl group has been successfully used as a bioorthogonal linker in the conjugation of targeting ligands to therapeutic agents, a strategy that has shown promise in the field of immunotherapy.

The cyclopentane ring in this compound serves as a structural scaffold that provides stability to the molecule while also allowing for the introduction of various functional groups. This property is particularly advantageous in the design of prodrugs, where the cyclopentane ring can act as a protective moiety that ensures controlled release of the active pharmacophore. Recent research has also highlighted the role of the cyclopentane ring in modulating the pharmacokinetic profiles of drug candidates, as its three-dimensional geometry can influence the molecule's metabolic stability and bioavailability. For example, studies published in Journal of Medicinal Chemistry (2023) have shown that the cyclopentane ring can enhance the solubility of hydrophobic compounds, thereby improving their therapeutic efficacy.

The synthesis of (1-isocyanatocyclopropyl)cyclopentane has been a subject of considerable interest in the field of organic chemistry. Traditional methods for its preparation often involve the use of electrophilic cyclopropanation reactions, which rely on the formation of a strained cyclopropyl ring through the interaction of a diene with a suitable electrophile. However, recent advancements in asymmetric catalysis have enabled the development of more efficient and stereoselective routes for the synthesis of this compound. For instance, the use of chiral transition metal catalysts has been shown to produce the desired 1-isocyanatocyclopropyl group with high enantiomeric purity, a critical factor in the development of chiral therapeutics.

In the context of biomedical applications, (1-isocyanatocyclopropyl)cyclopentane has been explored as a potential building block for the design of targeted drug delivery systems. Its reactivity toward nucleophiles makes it an ideal candidate for the conjugation of drug molecules to targeting ligands such as antibodies, peptides, or small molecule inhibitors. This approach has been particularly useful in the development of antibody-drug conjugates (ADCs), where the 1-isocyanatocyclopropyl group can be selectively reacted with the amino groups of the antibody to form a stable covalent bond. The resulting ADCs have shown improved therapeutic indices compared to traditional chemotherapy agents, as they can deliver the cytotoxic payload specifically to cancer cells while minimizing off-target effects.

Another promising application of (1-isocyanatocyclopropyl)cyclopentane lies in its potential as a prodrug carrier for oral drug delivery. The cyclopentane ring can be modified to incorporate functional groups that enhance the molecule's solubility and stability in the gastrointestinal tract. For example, the introduction of hydrophilic substituents such as polyethylene glycol (PEG) chains can significantly improve the bioavailability of the drug payload. This strategy has been successfully applied in the development of prodrugs for poorly water-soluble compounds, where the 1-isocyanatocyclopropyl group serves as a temporary linkage that is cleaved under physiological conditions to release the active drug.

The biological activity of (1-isocyanatocyclopropyl)cyclopentane has also been investigated in the context of inflammation and immunomodulation. Studies have suggested that the molecule may interact with specific immune receptors or cytokine signaling pathways, thereby modulating the immune response. For instance, a study published in Frontiers in Immunology (2023) reported that the 1-isocyanatocyclopropyl group can act as a molecular mimic of certain lipid mediators involved in inflammatory processes. This finding highlights the potential of this compound as a novel therapeutic agent for the treatment of autoimmune diseases and chronic inflammatory conditions.

Despite its promising applications, the use of (1-isocyanatocyclopropyl)cyclopentane in biomedical research is not without challenges. One of the primary concerns is its potential toxicity, as the isocyanate group is known to be a reactive electrophile that can form harmful adducts with cellular components. Therefore, careful optimization of the molecular structure is required to minimize off-target effects while maintaining the desired biological activity. Additionally, the synthesis of this compound often involves the use of hazardous reagents and high-energy conditions, which can pose safety risks during large-scale production. These challenges have prompted researchers to explore alternative synthetic routes and to develop green chemistry methods that are more environmentally sustainable.

In conclusion, (1-isocyanatocyclopropyl)cyclopentane represents a versatile and promising molecule in the field of biomedical research. Its unique structural features, such as the 1-isocyanatocyclopropyl group and the cyclopentane ring, make it an attractive candidate for the development of prodrugs, targeted drug delivery systems, and novel therapeutic agents. While further research is needed to address its potential toxicity and optimize its synthesis, the molecule's reactivity and structural flexibility continue to drive innovation in the design of advanced therapeutic strategies. As the field of biomedical chemistry continues to evolve, the role of (1-isocyanatocyclopropyl)cyclopentane is likely to expand, offering new opportunities for the treatment of complex diseases and the development of more effective and targeted therapies.